Cas no 2172277-88-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid
• CAS No: 2172277-88-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6478355
• PubChem ID: 165816507
• Update Time: 2025-07-18

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylpiperidine-4-carboxylic acid
• EN300-1503027
• 2172277-88-0

• Inchi： 1S/C24H26N2O5/c1-15-12-16(23(28)29)10-11-26(15)22(27)13-25-24(30)31-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： MAQIWGSGTIAFCW-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C)C1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid (CAS No. 2172277-88-0)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid (CAS No. 2172277-88-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Ac-MePip-COOH, is a derivative of piperidine and features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, an acetyl group, and a carboxylic acid moiety. The unique structure of this compound makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild basic conditions. This property makes 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid an ideal candidate for the preparation of complex peptides and peptidomimetics. The acetyl group provides additional stability and functional versatility, while the carboxylic acid moiety allows for further chemical modifications, such as esterification or amide formation.

Recent studies have highlighted the potential applications of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that the Fmoc group enhances the solubility and bioavailability of the molecule, making it more effective in targeting specific cellular pathways.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid as a building block for the synthesis of peptidomimetic inhibitors of protein-protein interactions. The results showed that these inhibitors effectively disrupted key interactions involved in disease pathways, suggesting their potential as therapeutic agents for treating conditions such as Alzheimer's disease and cancer.

The structural complexity and functional versatility of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid also make it an attractive target for synthetic chemists. Advanced synthetic methods, such as solid-phase peptide synthesis (SPPS), have been employed to efficiently produce this compound on a large scale. These methods not only improve yield and purity but also reduce the environmental impact associated with traditional organic synthesis.

In addition to its applications in medicinal chemistry, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid has been investigated for its use in materials science. Researchers at the University of California, Berkeley, have developed novel polymers incorporating this compound as a monomer unit. The resulting materials exhibit enhanced mechanical properties and biocompatibility, making them suitable for use in biomedical devices and tissue engineering applications.

The safety profile of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-4-carboxylic acid has also been extensively studied. Toxicological assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical studies. However, as with any new chemical entity, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-2-{(9H-fluoren)-9-yloxycarbonylamino)acetyl}-2-methyl-piperidine)-4-carboxylic acid (CAS No. 2172277) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional groups make it an ideal candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern scientific endeavors.